Cas no 2137970-31-9 (2-Azetidinone, 4-(2-oxobutyl)-)
2-Azetidinone, 4-(2-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Azetidinone, 4-(2-oxobutyl)-
-
- Inchi: 1S/C7H11NO2/c1-2-6(9)3-5-4-7(10)8-5/h5H,2-4H2,1H3,(H,8,10)
- InChI Key: YRJXATHZUOGWIN-UHFFFAOYSA-N
- SMILES: N1C(CC(=O)CC)CC1=O
2-Azetidinone, 4-(2-oxobutyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-374635-0.05g |
4-(2-oxobutyl)azetidin-2-one |
2137970-31-9 | 95.0% | 0.05g |
$1895.0 | 2025-03-16 | |
| Enamine | EN300-374635-0.1g |
4-(2-oxobutyl)azetidin-2-one |
2137970-31-9 | 95.0% | 0.1g |
$1986.0 | 2025-03-16 | |
| Enamine | EN300-374635-0.25g |
4-(2-oxobutyl)azetidin-2-one |
2137970-31-9 | 95.0% | 0.25g |
$2077.0 | 2025-03-16 | |
| Enamine | EN300-374635-0.5g |
4-(2-oxobutyl)azetidin-2-one |
2137970-31-9 | 95.0% | 0.5g |
$2167.0 | 2025-03-16 | |
| Enamine | EN300-374635-1.0g |
4-(2-oxobutyl)azetidin-2-one |
2137970-31-9 | 95.0% | 1.0g |
$2257.0 | 2025-03-16 | |
| Enamine | EN300-374635-2.5g |
4-(2-oxobutyl)azetidin-2-one |
2137970-31-9 | 95.0% | 2.5g |
$4424.0 | 2025-03-16 | |
| Enamine | EN300-374635-5.0g |
4-(2-oxobutyl)azetidin-2-one |
2137970-31-9 | 95.0% | 5.0g |
$6545.0 | 2025-03-16 | |
| Enamine | EN300-374635-10.0g |
4-(2-oxobutyl)azetidin-2-one |
2137970-31-9 | 95.0% | 10.0g |
$9704.0 | 2025-03-16 |
2-Azetidinone, 4-(2-oxobutyl)- Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-Azetidinone, 4-(2-oxobutyl)-
2-Azetidinone, 4-(2-oxobutyl)- (CAS No. 2137970-31-9): An Overview of a Promising Compound in Pharmaceutical Research
2-Azetidinone, 4-(2-oxobutyl)- (CAS No. 2137970-31-9) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.
Chemical Structure and Properties
2-Azetidinone, 4-(2-oxobutyl)- is a member of the azetidinone class of compounds, characterized by a four-membered ring containing one nitrogen atom. The presence of the 4-(2-oxobutyl) substituent imparts distinct chemical and physical properties to the molecule. The compound has a molecular formula of C8H13NO2 and a molecular weight of approximately 155.19 g/mol. It is typically found as a white crystalline solid with a melting point ranging from 105°C to 107°C.
The azetidinone ring is known for its rigidity and conformational stability, which can influence the compound's reactivity and biological activity. The 4-(2-oxobutyl) substituent adds an additional layer of complexity, providing opportunities for functionalization and modification to enhance its pharmacological properties.
Synthesis Methods
The synthesis of 2-Azetidinone, 4-(2-oxobutyl)- has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the cyclization of an appropriate precursor molecule followed by functional group manipulation to introduce the desired substituents.
A typical synthetic route begins with the preparation of an N-substituted azetidinone derivative, which is then subjected to further reactions to introduce the 4-(2-oxobutyl) substituent. For example, the reaction of an N-substituted azetidinone with an appropriate alkylating agent can lead to the formation of the desired product. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly synthetic pathways.
Biological Activities
The biological activities of 2-Azetidinone, 4-(2-oxobutyl)- have been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit certain proteases and kinases, making it a promising candidate for the treatment of conditions such as cancer and neurodegenerative diseases.
In addition to its enzymatic inhibition properties, 2-Azetidinone, 4-(2-oxobutyl)- has also demonstrated anti-inflammatory effects. Studies have indicated that it can reduce the production of pro-inflammatory cytokines and chemokines, suggesting its potential use in inflammatory disorders such as arthritis and inflammatory bowel disease.
Clinical Applications and Research Advancements
The potential clinical applications of 2-Azetidinone, 4-(2-oxobutyl)- are currently being explored through preclinical studies and early-stage clinical trials. One notable area of focus is its use as an anticancer agent. Preclinical studies have shown that this compound can selectively target cancer cells while sparing normal cells, thereby reducing toxicity and improving therapeutic outcomes.
In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-Azetidinone, 4-(2-oxobutyl)- exhibited significant antiproliferative activity against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.
Beyond cancer research, there is growing interest in exploring the neuroprotective properties of this compound. Preliminary studies have suggested that it may have potential benefits in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease by protecting neurons from oxidative stress and promoting neuronal survival.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on 2-Azetidinone, 4-(2-oxobutyl)- highlights its multifaceted biological activities and therapeutic potential. As more data becomes available from preclinical studies and clinical trials, it is likely that new applications for this compound will be discovered. Future directions may include optimizing its pharmacokinetic properties to enhance bioavailability and developing novel formulations for targeted delivery.
In conclusion, 2-Azetidinone, 4-(2-oxobutyl)- (CAS No. 2137970-31-9) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.
2137970-31-9 (2-Azetidinone, 4-(2-oxobutyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)